Cas no 1315362-51-6 (tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate
• CAS No: 1315362-51-6
• MF: C₁₇H₂₀BrNO₄
• MW: 382.249004364014
• CID: 5099311
• Update Time: 2025-10-31

tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Spiro[benzofuran-2(3H),4'-piperidine]-1'-carboxylic acid, 6-bromo-3-oxo-, 1,1-dimethylethyl ester
• tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate

• Inchi： 1S/C17H20BrNO4/c1-16(2,3)23-15(21)19-8-6-17(7-9-19)14(20)12-5-4-11(18)10-13(12)22-17/h4-5,10H,6-9H2,1-3H3
• InChI Key： QOYUWOBTGJXDOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC1(C2=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 493
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8

Additional information on tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate

Comprehensive Overview of tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate (CAS No. 1315362-51-6)

The compound tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate (CAS No. 1315362-51-6) is a highly specialized spirocyclic benzofuran derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique spiro[benzofuran-2,4'-piperidine] core structure, combined with a bromo substituent and a tert-butyl carbamate protecting group, makes it a versatile intermediate for drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in synthesizing bioactive molecules targeting central nervous system (CNS) disorders, GPCR modulators, and enzyme inhibitors.

One of the key features of tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate is its spirocyclic architecture, which enhances molecular rigidity and improves binding affinity to biological targets. The presence of the bromo group at the 6-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl moieties. This flexibility aligns with current trends in fragment-based drug design (FBDD) and late-stage diversification, which are hot topics in modern medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 1315362-51-6 has garnered attention for its potential to streamline multi-step synthetic routes. The tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous, as it can be selectively removed under mild acidic conditions, minimizing side reactions. This attribute is critical for researchers exploring high-throughput screening (HTS) libraries or optimizing lead compounds with improved pharmacokinetic properties. Additionally, the compound's stability under standard storage conditions makes it a reliable choice for long-term projects.

From a commercial perspective, tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate is often sought after by contract research organizations (CROs) and academic labs focusing on neurodegenerative disease research. Its structural similarity to known dopamine receptor ligands and serotonin modulators has sparked interest in developing novel therapeutics for conditions like Parkinson's disease and depression. Furthermore, the compound's chiral spirocenter offers opportunities for enantioselective synthesis, a growing area in asymmetric catalysis.

Analytical characterization of CAS No. 1315362-51-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its purity and structural integrity. These methods are essential for ensuring reproducibility in synthetic workflows, a major concern in quality by design (QbD) approaches. The compound's UV-Vis absorption profile also makes it suitable for photophysical studies, particularly in the development of fluorescent probes for biological imaging.

In summary, tert-Butyl 6-bromo-3-oxo-3H-spiro[benzofuran-2,4'-piperidine]-1'-carboxylate represents a valuable building block in contemporary organic and medicinal chemistry. Its multifaceted reactivity, combined with its relevance to cutting-edge therapeutic areas, ensures its continued prominence in scientific literature and industrial applications. As research into spirocyclic scaffolds and targeted drug delivery advances, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.